N-(furan-2-ylmethyl)methanesulfonamide

• IUPAC Name: N-(furan-2-ylmethyl)methanesulfonamide
• InChI: InChI=1S/C6H9NO3S/c1-11(8,9)7-5-6-3-2-4-10-6/h2-4,7H,5H2,1H3
• InChI Key: MWYZWLQBGDDXSZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCC1=CC=CO1
• Molecular Formula: C6H9NO3S
• DSSTOX Substance ID: DTXSID50979590
• Molecular Weight: 175.21 g/mol
• CAS RN: 6341-33-9

Description

“N-(furan-2-ylmethyl)methanesulfonamide” is a chemical compound with the molecular formula C6H9NO3S. It is also known by other names such as “N-(2-furylmethyl)methanesulfonamide” and "Methanesulfonamide, N-(2-furanylmethyl)".

Synthesis Analysis

The synthesis of “this compound” and similar compounds has been reported in scientific literature. For instance, one method involves the use of 2-furoic acid, furfurylamine, and furfuryl alcohol. The reactions were carried out in a microwave reactor in the presence of effective coupling reagents. The reaction time, the solvent, and the amounts of the substrates were optimized. After crystallization or flash chromatography, the final compounds were isolated with good or very good yields.

Molecular Structure Analysis

The molecular weight of “this compound” is 175.21. The InChI code for this compound is 1S/C6H9NO3S/c6-10(7,8)4-5-2-1-3-9-5/h1-3H,4H2,(H2,6,7,8).

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature.

Scientific Research Applications

Enantioselective Catalysis

The compound N-(furan-2-ylmethyl)methanesulfonamide and its derivatives are instrumental in enantioselective catalysis. Chiral multifunctional phosphine-based catalysts have been successfully used for allylic substitutions, providing gamma-butenolides with good yields and enantiomeric excesses, as illustrated by (Jiang, Shi, & Shi, 2008).

Synthesis of Furylmethane Derivatives

This compound also plays a role in synthesizing furylmethane derivatives. A two-phase reaction system, involving an acidic aqueous phase and furan phase, has been utilized for high-yield production of tri(furyl)methane from furfural and furan, demonstrating significant suppression of polymer formation and enhanced yield of tri(furyl)methane (Shinde & Rode, 2017).

Inhibition of Carbonic Anhydrase

Furan sulfonylhydrazones derived from methane sulfonic acid hydrazide show promising enzyme inhibition activities on carbonic anhydrase I (hCA I) isoenzyme. These compounds have been investigated for their molecular structure and inhibition activities, highlighting their potential in biochemical applications (Gündüzalp et al., 2016).

Chemoselective N-Acylation Reagents

This compound derivatives have been developed as chemoselective N-acylation reagents. These compounds demonstrate good reactivity and selectivity, indicating their utility in organic synthesis and pharmaceutical research (Kondo, Sekimoto, Nakao, & Murakami, 2000).

Corrosion Inhibition

In the field of materials science, certain derivatives of this compound, such as 4-Chloro-2-((furan-2-ylmethyl)amino)-5-sulfamoylbenzoic acid, have been tested as inhibitors for mild steel corrosion in acidic solutions. These studies focus on the efficiency and mechanism of corrosion inhibition, contributing valuable insights into industrial applications (Sappani & Karthikeyan, 2014).

Safety and Hazards

The safety data sheet (SDS) for “N-(furan-2-ylmethyl)methanesulfonamide” indicates that it may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions for “N-(furan-2-ylmethyl)methanesulfonamide” and similar compounds could involve further exploration of their potential applications in various fields. Given the interest in bio-based products and the circular economy, these compounds could be of interest for the development of new materials or processes.

Synthesis routes and methods

Procedure details

Methanesulfonyl chloride (3.2 mL, 42 mmol) was slowly added to a stirring solution of furfurylamine (4.2 g, 43.2 mmol) and triethylamine (6 mL, 43 mmol) in anhydrous methylene chloride (110 mL). The reaction was stirred overnight at ambient temperature and then diluted with ethyl acetate. The organic solution was successively washed with 1N aqueous hydrochloric acid three times, saturated aqueous sodium bicarbonate and saturated aqueous sodium chloride solutions, dried (anhydrous sodium sulfate), and filtered. The solution was concentrated under reduced pressure to give the desired product as a tan liquid (6.6 g, 89%). 1H NMR (CDCl3, 300 MHz) δ 7.39-7.38 (m, 1H), 6.33-6.31 (m, 2H), 5.02 (br s, 1H), 4.33-4.31 (d, 2H, J=6 Hz).